(R)-1-[4-(Trifluoromethyl)phenyl]ethylamine

• IUPAC Name: (1R)-1-[4-(trifluoromethyl)phenyl]ethanamine
• InChI: InChI=1S/C9H10F3N/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-6H,13H2,1H3/t6-/m1/s1
• InChI Key: GUMZDWPMXGQNBG-ZCFIWIBFSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)(F)F)N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)C(F)(F)F)N
• Molecular Formula: C9H10F3N
• DSSTOX Substance ID: DTXSID90356301
• Molecular Weight: 189.18 g/mol
• CAS RN: 578027-35-7

Description

“®-1-[4-(Trifluoromethyl)phenyl]ethylamine” is an active pharmaceutical intermediate. It has gained attention in the scientific community due to its potential applications in drug development and medicinal chemistry.

Synthesis Analysis

The asymmetric synthesis of “®-1-[4-(Trifluoromethyl)phenyl]ethylamine” has been achieved using a ω-transaminase derived from Vitreoscilla stercoraria DSM 513 (VsTA), which was heterologously expressed in recombinant E. coli cells. The VsTA was used to reduce 4′-(trifluoromethyl)acetophenone (TAP) to “(S)-1-[4-(Trifluoromethyl)phenyl]ethylamine” ((S)-TPE), a pharmaceutical intermediate of chiral amine.

Molecular Structure Analysis

The molecular formula of “®-1-[4-(Trifluoromethyl)phenyl]ethylamine” is C9H10F3N. Its average mass is 189.178 Da and its monoisotopic mass is 189.076538 Da.

Chemical Reactions Analysis

“®-1-[4-(Trifluoromethyl)phenyl]ethylamine” has been shown to undergo nucleophilic substitution reactions with electrophiles. The optimum reaction pH was investigated by measuring ω-TA activity in different buffer solutions.

Physical And Chemical Properties Analysis

“®-1-[4-(Trifluoromethyl)phenyl]ethylamine” has a molecular weight of 189.18 g/mol. It is slightly soluble in water.

Scientific Research Applications

• Resolution of Enantiomers : (R)-1-[4-(Trifluoromethyl)phenyl]ethylamine has been used in the industrial-scale resolution of chrysanthemic acids via diastereomeric salt formation. This method achieved high efficiency and purity in obtaining specific enantiomers, which are important in various chemical processes (Pallavicini et al., 2003).

• Pharmaceutical Intermediate Synthesis : The compound has been utilized as a key intermediate in the synthesis of new phenyl carbamate drugs. The enantiomerically pure form was obtained through diastereomeric methods using specific acids as resolving agents (Sakai et al., 1993).

• Calcimimetic Applications : It has been studied for its role as a calcimimetic, activating calcium-sensing receptors (CaR) in parathyroid glands. This is particularly relevant for treating hyperparathyroidism and understanding the modulation of vascular tone (Thakore & Ho, 2011).

• Diastereomeric Complex Formation : Studies have also focused on the formation of diastereomeric complexes between (R)-1-[4-(Trifluoromethyl)phenyl]ethylamine and other chemical agents, such as methyl benzoylformate, on specific surfaces like Pt(111). These studies contribute to the understanding of complexation patterns and molecular interactions (Goubert & McBreen, 2014).

• Substituent Effects in Electron-Deficient Systems : Research has been conducted to understand the substituent effects in highly electron-deficient systems like 1-aryl-1-(trifluoromethyl)ethyl cations. This helps in the comprehension of molecular stability and reactions in complex chemical environments (Mishima et al., 1996).

• Antidepressant Activity : The compound has been studied in the context of synthesizing derivatives for potential antidepressant activity. This involves understanding the neurotransmitter uptake inhibition and testing in rodent models (Yardley et al., 1990).

• Synthesis of Chiral Methacrylamide : It has been used in the synthesis of chiral (R)-N-(1-phenyl-ethyl)-methacrylamide through microwave irradiation in a solvent-free medium. This process demonstrated higher selectivity and effectiveness for specific chemical reactions (Iannelli et al., 2005).

• Enantioselective Enzymatic Acylation : The compound has been employed in enantioselective enzymatic acylation processes. This is crucial for the preparation of enantiomerically pure pharmaceutical ingredients and understanding enzymatic reaction mechanisms (Gill et al., 2007).

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause severe skin burns and eye damage and may cause respiratory irritation.

Future Directions

The asymmetric reduction of 4-(trifluoromethyl)acetophenone to “®-1-[4-(Trifluoromethyl)phenyl]ethanol” by the recombinant E. coli LXCAR-S154Y as a biocatalyst, based on the use of hydrophilic organic solvent as a cosolvent, has potential in application. Another area of research could explore its potential applications in the synthesis of complex molecules and pharmaceuticals.